Cas no 4172-99-0 (Gabapentin Related Bis-nitrile)

Gabapentin Related Bis-nitrile Properties

Names and Identifiers

• 1-(Cyanomethyl)cyclohexanecarbonitrile
• Gabapentin Related Bis-nitrile
• 1-(cyanomethyl)cyclohexane-1-carbonitrile
• 1-Cyanocyclohexaneacetonitrile
• Cyclohexaneacetonitrile,1-cyano-
• (1-Cyan-cyclohexyl)-acetonitril
• (1-cyanocyclohexyl)acetonitrile
• 1-Cyanomethyl-1-cyclohexanenitrile
• 1-cyanomethylcyclohexanecarbonitrile
• 2,2-Pentamethylen-bernsteinsaeure-dinitril
• Cyclohexan-carbonsaeure-(1)-essigsaeure-(1)-dinitril
• FT-0635172
• 1-cyanocyclohexylacetonitrile
• SCHEMBL2069655
• DTXSID70448298
• MFCD04117947
• 1-CYANOCYCLOHEXANE ACETONITRILE
• 4172-99-0
• CYMZDPHCBAWUHZ-UHFFFAOYSA-N
• AKOS006295694
• DB-050800
• DB-017692
• +Expand

• InChIKey： CYMZDPHCBAWUHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2/c10-7-6-9(8-11)4-2-1-3-5-9/h1-6H2
• SMILES： C1CCC(CC1)(CC#N)C#N

Computed Properties

• Exact Mass: 148.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.100048391g/mol
• Heavy Atom Count: 11
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 2.37416
• PSA: 47.58000
• Refractive Index: 1.478
• Boiling Point: 319.74°C at 760 mmHg
• Melting Point: 84-85 ºC
• Flash Point: 154.27°C
• Color/Form: White to grayish white solid
• Density: 1.00

Gabapentin Related Bis-nitrile Security Information

Gabapentin Related Bis-nitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%